2-Bromo-5-nitrobenzene-1-sulfonyl fluoride
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Overview
Description
“2-Bromo-5-nitrobenzene-1-sulfonyl fluoride” is a chemical compound with the CAS Number: 2060046-11-7 . It has a molecular weight of 284.06 . The compound is typically used in the field of chemistry .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C6H3BrFNO4S/c7-5-2-1-4 (9 (10)11)3-6 (5)14 (8,12)13/h1-3H
. This code represents the molecular structure of the compound.
Scientific Research Applications
Fluorosulfonylation and Synthesis of Isoxazoles
A study by Leng and Qin (2018) developed a fluorosulfonylation reagent, 1-bromoethene-1-sulfonyl fluoride (1-Br-ESF), which has a similar structure to 2-Bromo-5-nitrobenzene-1-sulfonyl fluoride. This reagent was applied for the regioselective synthesis of 5-sulfonylfluoro isoxazoles through a cycloaddition process. This protocol provides a direct route to functionalized isoxazoles with sulfonyl fluoride moieties, highlighting the potential of related compounds in chemical synthesis (Leng & Qin, 2018).
Application in PET Tracer Synthesis
Research by Klok et al. (2006) utilized a similar compound, 1-bromo-3-(nitrobenzene-4-sulfonyloxy)-propane, in the synthesis of a PET tracer. This demonstrates the use of bromo-nitrobenzene sulfonyl compounds in advanced imaging techniques, such as positron emission tomography (PET), which is crucial in medical diagnostics (Klok et al., 2006).
SuFEx Click Chemistry
A study by Smedley et al. (2018) discusses the application of 1-bromoethene-1-sulfonyl fluoride (BESF), a compound related to this compound, in SuFEx click chemistry. This application is vital for creating stable and useful sulfonate connections, which is significant in the field of chemical synthesis (Smedley et al., 2018).
Fluoride Ion Sensing
Li et al. (2009) synthesized a receptor based on 2′,4′-dinitrophenylhydrazone for acetate ion detection in an organic medium. Although not directly using this compound, this study highlights the potential of similar nitrobenzene compounds in the development of sensors for ion detection, which is essential in various analytical and environmental applications (Li et al., 2009).
Synthesis of Fluoroaromatic Compounds
Effenberger and Streicher (1991) investigated the synthesis of fluoroaromatic compounds, including 1-fluoro-3-nitrobenzene, from nitro compounds, demonstrating the use of bromo-nitrobenzene derivatives in the creation of specialized fluoroaromatics for various chemical applications (Effenberger & Streicher, 1991).
Safety and Hazards
properties
IUPAC Name |
2-bromo-5-nitrobenzenesulfonyl fluoride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrFNO4S/c7-5-2-1-4(9(10)11)3-6(5)14(8,12)13/h1-3H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLQXQYYCYUQZID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])S(=O)(=O)F)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrFNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.06 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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